![molecular formula C18H21NO B5193107 4-tert-butyl-N-(4-methylphenyl)benzamide CAS No. 129488-48-8](/img/structure/B5193107.png)
4-tert-butyl-N-(4-methylphenyl)benzamide
Overview
Description
4-tert-butyl-N-(4-methylphenyl)benzamide is a useful research compound. Its molecular formula is C18H21NO and its molecular weight is 267.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 267.162314293 g/mol and the complexity rating of the compound is 315. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Polyamide Synthesis
4-tert-butyl-N-(4-methylphenyl)benzamide and related compounds have been utilized in the synthesis of various polyamides. For example, Hsiao et al. (2000) reported the synthesis of polyamides with flexible main-chain ether linkages and ortho-phenylene units using derivatives of 4-tert-butylcatechol, which have high thermal stability and are soluble in various polar solvents (Hsiao, Yang, & Chen, 2000).
Anticancer Research
In anticancer research, compounds structurally similar to this compound have been studied. Ruswanto et al. (2021) synthesized a complex involving a derivative of this compound and demonstrated its potential interaction with the ribonucleotide reductase enzyme, indicating its potential use in anticancer therapy (Ruswanto, Wulandari, Mardianingrum, & Cantika, 2021).
Molecular Structure Analysis
Research into the molecular structure of related compounds can provide insights into the properties of this compound. Atalay et al. (2016) analyzed the molecular structure of a related compound, highlighting the importance of molecular conformations in understanding the properties of such chemicals (Atalay, Gerçeker, Esercİ, & Ağar, 2016).
Farnesoid X Receptor (FXR) Antagonists
In the field of bioorganic and medicinal chemistry, derivatives of this compound have been explored as potential FXR antagonists. Song et al. (2015) discovered that certain derivatives exhibit FXR antagonistic activity, which can be significant for therapeutic applications (Song, Xu, Liu, Chen, Shen, Liu, & Hu, 2015).
Electrocatalysis and Synthesis
The compound and its derivatives have been involved in palladium-catalyzed synthesis and electrocatalysis. Wang et al. (2015) developed a novel strategy for the synthesis of benzamides and oxazin-ones via tert-butyl isocyanide insertion, demonstrating the compound's versatility in catalysis (Wang, Jiang, Zhang, Zhu, & Shen, 2015).
Mechanism of Action
Target of Action
This compound is part of a collection of rare and unique chemicals provided to early discovery researchers . The buyer assumes responsibility to confirm product identity and/or purity .
Mode of Action
It’s worth noting that the compound’s structure suggests potential interactions with protein kinases, which are key regulators of cell function.
Biochemical Pathways
Given the potential interaction with protein kinases, it’s plausible that this compound could influence pathways related to cell proliferation and survival.
Properties
IUPAC Name |
4-tert-butyl-N-(4-methylphenyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO/c1-13-5-11-16(12-6-13)19-17(20)14-7-9-15(10-8-14)18(2,3)4/h5-12H,1-4H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHMDTMGHGLDCJG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)C(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
129488-48-8 | |
Record name | 4-TERT-BUTYL-N-(4-METHYLPHENYL)BENZAMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.